3,5-Difluoro-4-propoxyphenylboronic acid
Description
“3,5-Difluoro-4-propoxyphenylboronic acid” is an organic compound with the molecular formula C9H11BF2O3 . It is a solid substance that is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound has a molecular weight of 215.99 .
Molecular Structure Analysis
The InChI code for “3,5-Difluoro-4-propoxyphenylboronic acid” is 1S/C9H11BF2O3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“3,5-Difluoro-4-propoxyphenylboronic acid” is a solid substance . It has a molecular weight of 215.99 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3,5-Difluoro-4-propoxyphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition process .
Biochemical Pathways
The affected pathway is the SM coupling reaction pathway . The downstream effects of this pathway involve the formation of new carbon-carbon bonds, which is a crucial step in many organic synthesis processes .
Result of Action
The result of the action of 3,5-Difluoro-4-propoxyphenylboronic acid is the formation of new carbon-carbon bonds via the SM coupling reaction . This is a key step in many organic synthesis processes, enabling the creation of complex organic compounds .
Action Environment
The action of 3,5-Difluoro-4-propoxyphenylboronic acid is influenced by the reaction conditions of the SM coupling process . This process is known for its mild and functional group tolerant reaction conditions . The compound itself is relatively stable, readily prepared, and generally environmentally benign . These properties make it suitable for use under a variety of SM coupling conditions .
properties
IUPAC Name |
(3,5-difluoro-4-propoxyphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BF2O3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGMFHAGRFNZKKZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)F)OCCC)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BF2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoro-4-propoxyphenylboronic acid | |
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